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Compound of Interest

Compound Name: Diethyl ethoxymethylenemalonate

Cat. No.: B030265

Essential Safety and Handling Guide for Diethyl
Ethoxymethylenemalonate

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling Diethyl ethoxymethylenemalonate (CAS No. 87-13-8).
Adherence to these procedures is essential for ensuring laboratory safety and proper chemical
management.

Hazard Identification and Classification

Diethyl ethoxymethylenemalonate is classified as a hazardous chemical. Key hazards
include:

o Harmful if swallowed (Acute toxicity, Oral, Category 4)[1][2][3]

Causes skin irritation (Skin irritation, Category 2)[1][2][3]

Causes serious eye irritation (Eye irritation, Category 2A)[1][2][3]

May cause respiratory irritation (Specific target organ toxicity - single exposure, Category 3)

[1](21[3]

May cause skin sensitization (Skin Sensitization, Category 1)[2][4]
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e May cause allergy or asthma symptoms or breathing difficulties if inhaled (Respiratory

Sensitization, Category 1)[2][4]

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment when handling

Diethyl ethoxymethylenemalonate. It is imperative to inspect all PPE before use.[1][3]

Protection Type

Specific Recommendations

Quantitative Data

Eye/Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166. A face shield

is also recommended.[2][3]

Not Applicable

Skin Protection

Handle with chemical-resistant
gloves. A complete suit
protecting against chemicals is

also advised.[3]

Glove Material: Nitrile
rubberMinimum Layer
Thickness: 0.4
mmBreakthrough Time: 480
minutes (for both full and

splash contact)[1]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator. A full-
facepiece airline respirator in
positive pressure mode or type
ABEK (EN 14387) respirator
cartridges are recommended
where risk assessment

indicates necessity.[2][3]

Not Applicable

Operational and Handling Plan
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Follow these procedural steps for the safe handling and use of Diethyl
ethoxymethylenemalonate.

1. Engineering Controls:

o Always use this chemical in a well-ventilated area, preferably within a chemical fume hood.

[11[3]
e Ensure that eyewash stations and safety showers are readily accessible.[5]
2. Handling Protocol:
e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]
e Avoid contact with skin, eyes, and clothing.[2][6]
e Do not eat, drink, or smoke when using this product.[1]
e Wash hands and any exposed skin thoroughly after handling and before breaks.[1][3]

o Use proper glove removal technique (without touching the glove's outer surface) to avoid
skin contact.[3]

3. Storage:

» Store in a cool, dry, and well-ventilated place.[1][3]

o Keep the container tightly closed.[1]

o Store in a locked-up area.[1]

o Keep away from incompatible materials such as acids, bases, and oxidizing agents.[2]
Emergency and Disposal Plan

Immediate and appropriate response to emergencies and proper disposal are critical.

Emergency Procedures
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Exposure Scenario

First-Aid Measures

Eye Contact

Immediately rinse cautiously with water for at
least 15 minutes, also under the eyelids.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][2]

Skin Contact

Wash off immediately with plenty of soap and
water while removing all contaminated clothing
and shoes. If skin irritation occurs, get medical
advice/attention.[1][2]

Remove the person to fresh air and keep them
comfortable for breathing. Call a POISON

Inhalation ]
CENTER or doctor if you feel unwell.[1] If not
breathing, give artificial respiration.[3]
Call a POISON CENTER or doctor if you feel
) unwell. Rinse mouth. Do NOT induce vomiting.
Ingestion

Never give anything by mouth to an

unconscious person.[1][2][7]

Accidental Spill/Leak

Use personal protective equipment.[3] Absorb
the spill with inert material (e.g., sand,

vermiculite, or earth) and place it in a suitable,
closed container for disposal.[4][6] Prevent the

product from entering drains.[3]

Disposal Protocol

o Dispose of the contents and container as hazardous waste.[1]

» Offer surplus and non-recyclable solutions to a licensed disposal company.[3]

o Contaminated packaging should be disposed of in the same manner as the unused product.

[4]
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e Dispose of contaminated gloves after use in accordance with applicable laws and good
laboratory practices.[1][3]

Experimental Workflow for Handling Diethyl Ethoxymethylenemalonate
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Caption: Workflow for the safe handling of Diethyl ethoxymethylenemalonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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